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Compound of Interest

Compound Name: 8-Methylquinolin-2-amine

Cat. No.: B1336413 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 8-Methylquinolin-2-amine was publicly

available at the time of this writing. The following guidance is based on the safety profiles of

structurally similar aromatic amines and quinoline derivatives, such as 8-Methylquinoline and 8-

Aminoquinoline. It is imperative to obtain and review the official SDS from your supplier before

commencing any work with this compound. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling 8-
Methylquinolin-2-amine. The following operational and disposal plans are designed to provide

procedural, step-by-step guidance to ensure laboratory safety.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on data from analogous compounds, 8-Methylquinolin-2-amine should be treated as a

hazardous substance. Potential hazards include skin, eye, and respiratory irritation.[1][2][3]

Some related compounds are noted to be harmful if swallowed and may cause serious eye

damage.[4][5] Therefore, a stringent approach to personal protection is mandatory.

Minimum Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye/Face Protection

Chemical splash goggles that

meet EN 166 (EU) or NIOSH

(US) standards. A face shield

should be worn in addition to

goggles when there is a risk of

splashing.[1][6]

Protects against splashes and

vapors that can cause serious

eye irritation or damage.[2][3]

Skin Protection

A flame-retardant lab coat is

required. Full-body protection,

such as coveralls, should be

considered for larger

quantities.

Provides a barrier against skin

contact, which can cause

irritation.[1][2]

Hand Protection

Wear chemical-resistant

gloves (e.g., nitrile rubber).

Inspect gloves for integrity

before use and dispose of

them properly after handling

the substance.[1][2]

Prevents skin absorption and

irritation.[3]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood. If a fume hood is not

available or if exposure limits

are exceeded, a NIOSH-

approved respirator with an

organic vapor/acid gas

cartridge and a dust/mist filter

should be worn.[1][3]

Protects against inhalation of

vapors or mists which may

cause respiratory irritation.[2]

[3]

Operational Plan: Safe Handling Protocol
A systematic approach is crucial when handling 8-Methylquinolin-2-amine to minimize

exposure and ensure safety.

Preparation:
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Consult the Safety Data Sheet (SDS): Before any work begins, thoroughly read and

understand the SDS provided by the manufacturer of 8-Methylquinolin-2-amine.

Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table

above.

Prepare the Fume Hood: Ensure the chemical fume hood is functioning correctly. The work

surface should be clean and uncluttered. Prepare any necessary equipment and reagents.

Handling:

Weighing: Weigh the compound in the fume hood. Use a disposable weighing boat to avoid

contamination of balances.

Dissolving: If dissolving the compound, add the solvent to the vessel containing the

compound slowly to avoid splashing.

Reactions: Set up reactions in the fume hood, ensuring that all joints are properly sealed.

Post-Handling:

Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent

(e.g., 60-70% ethanol followed by soap and water) after use.[3]

PPE Removal: Remove gloves and lab coat before leaving the work area. Wash hands

thoroughly with soap and water.

Emergency and Spill Procedures
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[2]
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Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Spill Response:

Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill.[2]

Clean-up: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal. Clean the spill area with 60-70% ethanol followed by a soap and

water solution.[3]

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All waste containing 8-Methylquinolin-2-amine must be treated as hazardous waste and

disposed of according to local, state, and federal regulations.

Waste Streams:
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Waste Type Container Disposal Procedure

Solid Waste

Labeled, sealed, and

chemically compatible

hazardous waste container.

Includes contaminated gloves,

paper towels, weighing boats,

and any unreacted compound.

The container should be kept

closed when not in use.

Liquid Waste (Organic)

Labeled, sealed, and

chemically compatible

hazardous waste container for

organic waste.

Includes reaction mixtures and

solvent washes. Do not mix

incompatible waste streams.

Liquid Waste (Aqueous)

Labeled, sealed, and

chemically compatible

hazardous waste container for

aqueous waste.

Includes aqueous washes from

extractions or workups.

Sharps
Puncture-proof sharps

container.

Includes contaminated needles

and razor blades.

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name of the contents.

Summary of Safety and Physical Data (for
structurally similar compounds)
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Property 8-Methylquinoline[3] 8-Aminoquinoline[6]

Appearance Yellow liquid or oil Beige powder solid

Molecular Formula C10H9N C9H8N2

Molecular Weight 143.18 g/mol 144.17 g/mol

Boiling Point 248 °C (478 °F) 174 °C (345.2 °F) @ 26 mmHg

Melting Point -80 °C (-112 °F) 62 - 65 °C (143.6 - 149 °F)

Flash Point 105 °C (221 °F) Not available

Hazards

Skin irritation, serious eye

irritation, respiratory irritation.

[2]

Serious eye irritation.[6]

Workflow for Safe Handling and Disposal
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Workflow for the Safe Handling and Disposal of 8-Methylquinolin-2-amine

Preparation

Handling (in Fume Hood)

Post-Handling

Emergency Procedures

1. Read SDS

2. Don Appropriate PPE

3. Prepare Fume Hood

4. Weigh Compound

5. Dissolve/Use in Reaction

6. Decontaminate Work Area

7. Segregate & Dispose Waste

8. Remove PPE

9. Wash Hands

Spill Personal Exposure

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 8-Methylquinolin-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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